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Compound of Interest

Compound Name: CAY10566

Cat. No.: B1668650

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of CAY10566, a potent
and selective inhibitor of stearoyl-CoA desaturase 1 (SCD1), and protocols for its use in
research settings. CAY10566 is a valuable tool for studying the role of lipid metabolism in
various physiological and pathological processes, including cancer.[1][2][3]

Solubility Data

CAY10566 is a crystalline solid that is soluble in several organic solvents but sparingly soluble
in aqueous solutions.[4] The solubility of CAY10566 can vary between suppliers and batches. It
is recommended to use fresh DMSO for preparing stock solutions, as moisture can reduce
solubility.[1] For some applications, sonication may be recommended to aid dissolution.[5]

Table 1: Solubility of CAY10566 in Various Solvents
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Solvent Solubility (mg/mL) Molarity (mM) Source
Dimethyl Sulfoxide

10 - [4][6]
(DMSO)
Dimethyl Sulfoxide

78 200.09 [1]
(DMSO)
Dimethyl Sulfoxide

24 61.57 [5]
(DMSO0)
Dimethylformamide

20 - [4][6]
(DMF)
Ethanol 0.15 - [4]16]
Water Insoluble - [1]
DMF:PBS (pH 7.2)

0.15 - [4][6]

(1:5)

Experimental Protocols

Below are protocols for preparing CAY10566 solutions for in vitro and in vivo studies. When
preparing solutions, it is best practice to add solvents sequentially and ensure the solution is
clear before adding the next solvent.[3]

Protocol 1: Preparation of CAY10566 Stock Solution in
DMSO

This protocol is suitable for preparing a concentrated stock solution for subsequent dilution in
cell culture media or for the preparation of formulations for in vivo studies.

Materials:
o CAY10566 (crystalline solid)
e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://cdn.caymanchem.com/cdn/insert/10012562.pdf
https://www.caymanchem.com/product/10012562/cay10566
https://www.selleckchem.com/products/cay10566.html
https://www.targetmol.com/compound/cay10566
https://cdn.caymanchem.com/cdn/insert/10012562.pdf
https://www.caymanchem.com/product/10012562/cay10566
https://cdn.caymanchem.com/cdn/insert/10012562.pdf
https://www.caymanchem.com/product/10012562/cay10566
https://www.selleckchem.com/products/cay10566.html
https://cdn.caymanchem.com/cdn/insert/10012562.pdf
https://www.caymanchem.com/product/10012562/cay10566
https://www.benchchem.com/product/b1668650?utm_src=pdf-body
https://www.glpbio.com/cay10566.html
https://www.benchchem.com/product/b1668650?utm_src=pdf-body
https://www.benchchem.com/product/b1668650?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e \ortex mixer

o (Optional) Sonicator

Procedure:

Weigh the desired amount of CAY10566 in a sterile microcentrifuge tube.

e Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,
for a 10 mM stock solution, add the appropriate volume of DMSO to the calculated mass of
CAY10566, which has a molecular weight of 389.8 g/mol ).

» Vortex the solution until the CAY10566 is completely dissolved. If necessary, sonicate the
solution to aid dissolution.[5]

 Store the stock solution at -20°C for up to 6 months or at -80°C for up to one year.[7]

Protocol 2: Preparation of CAY10566 for In Vitro Cell-
Based Assays

This protocol describes the dilution of a DMSO stock solution into an aqueous cell culture
medium. Note that high concentrations of CAY10566 in aqueous media may lead to
precipitation.[8]

Materials:

e CAY10566 DMSO stock solution (from Protocol 1)

o Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

» Sterile tubes

Procedure:

e Thaw the CAY10566 DMSO stock solution at room temperature.

» Serially dilute the stock solution in the cell culture medium to achieve the desired final
concentrations. It is recommended to keep the final DMSO concentration in the culture
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medium below 0.5% to avoid solvent-induced cytotoxicity.

e Mix thoroughly by gentle pipetting or vortexing.

e Add the diluted CAY10566 solution to the cells. If precipitation is observed upon dilution in
the aqueous medium, sterile filtration using a 0.22 um filter may be considered to remove
insoluble particles.[8]

Protocol 3: Preparation of CAY10566 for In Vivo Oral
Administration

This protocol provides an example of a formulation for the oral administration of CAY10566 in
mice.[1][5][7]

Materials:

CAY10566 DMSO stock solution

PEG300

Tween-80

Saline (0.9% NaCl) or Corn Oil

Sterile tubes

Procedure for a PEG300/Tween-80 Formulation:[5][7]

Prepare a working solution by adding the required volume of the CAY10566 DMSO stock
solution to a tube.

Add PEG300 and mix until the solution is clear.

Add Tween-80 and mix until the solution is clear.

Add saline to reach the final desired volume and mix thoroughly.
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o For example, to prepare a 1 mL working solution, add 100 pL of a 20.8 mg/mL DMSO stock
solution to 400 pL of PEG300, mix, then add 50 pL of Tween-80, mix, and finally add 450 pL
of saline.[7] This yields a clear solution of approximately 2.08 mg/mL.[7]

Procedure for a Corn Oil Formulation:[1][7]

» Prepare a working solution by adding the required volume of the CAY10566 DMSO stock
solution to a tube.

e Add corn oil to reach the final desired volume and mix thoroughly to create a homogenous
suspension.

e For example, to prepare a 1 mL working solution, add 100 pL of a 25 mg/mL DMSO stock
solution to 900 uL of corn oil and mix evenly.[7]

Mechanism of Action and Signaling Pathway

CAY10566 is a potent inhibitor of Stearoyl-CoA Desaturase 1 (SCD1), an enzyme that
catalyzes the synthesis of monounsaturated fatty acids (MUFAS) from saturated fatty acids
(SFASs).[2][4] The inhibition of SCD1 by CAY10566 leads to a decrease in the cellular pool of
MUFASs, which can have significant downstream effects on cancer cells, including the inhibition
of proliferation and induction of apoptosis.[2][9] In some cancer models, SCD1 inhibition has
been shown to suppress signaling pathways such as the Akt/mTOR pathway.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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